N-cyclohexyl-2-(8-methyl-2,4-dioxo-1,3-diazaspiro[4.5]dec-3-yl)acetamide

• IUPAC Name: N-cyclohexyl-2-(8-methyl-2,4-dioxo-1,3-diazaspiro[4.5]decan-3-yl)acetamide
• InChI: InChI=1S/C17H27N3O3/c1-12-7-9-17(10-8-12)15(22)20(16(23)19-17)11-14(21)18-13-5-3-2-4-6-13/h12-13H,2-11H2,1H3,(H,18,21)(H,19,23)
• InChI Key: LVEKEIUGOGDUBJ-UHFFFAOYSA-N
• Canonical SMILES: CC1CCC2(CC1)C(=O)N(C(=O)N2)CC(=O)NC3CCCCC3
• Molecular Formula: C17H27N3O3
• Molecular Weight: 321.4 g/mol

Description

N-cyclohexyl-2-(8-methyl-2,4-dioxo-1,3-diazaspiro[4.5]dec-3-yl)acetamide, also known as compound X, is a novel compound that has gained significant attention in the scientific community. It belongs to the class of spirocyclic compounds and has shown promising results in various research applications.5]dec-3-yl)acetamide.

Scientific Research Applications

Synthesis and Structural Analysis

Research on compounds structurally related to N-cyclohexyl-2-(8-methyl-2,4-dioxo-1,3-diazaspiro[4.5]dec-3-yl)acetamide explores their synthesis and potential biological activities. The intermolecular Ugi reaction of gabapentin with glyoxal and cyclohexyl isocyanide has been developed, producing novel classes of compounds with potential biological activities. This method represents a novel approach for the synthesis of complex molecules, including those related to N-cyclohexyl-2-(8-methyl-2,4-dioxo-1,3-diazaspiro[4.5]dec-3-yl)acetamide, in good to excellent yields (Amirani Poor et al., 2018).

Supramolecular Arrangements and Crystallography

Studies also focus on the crystallographic analysis and supramolecular arrangements of cyclohexane-based γ-spirolactams, providing insights into their configurations, conformations, and potential for forming interesting crystal packing effects. This research aids in understanding the structural basis for the biological activities of compounds like N-cyclohexyl-2-(8-methyl-2,4-dioxo-1,3-diazaspiro[4.5]dec-3-yl)acetamide and their derivatives (Krueger et al., 2019).

Biological Activities and Applications

The synthesis of related compounds has been explored for their potential nematicidal activities, indicating a broader spectrum of utility in agricultural and pharmaceutical applications. For instance, the synthesis and evaluation of 2‐(1H‐Benzo[d]imidazol‐2‐ylmethyl)‐4‐aryl‐1‐thia‐4‐azaspiro [4.5]decan‐3‐one showed promising results, highlighting the relevance of such compounds in developing new nematicides (Srinivas et al., 2008).